Cas no 1804735-35-0 (Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804735-35-0
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4814202
• Update Time: 2025-07-21

Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-14-7(15(17)18)5(13)6(4)20-9(10,11)12/h3H,2H2,1H3
• InChI Key： GTHCERWSEZUKFL-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=CC(C(=O)OCC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate

Recent Advances in the Application of Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804735-35-0) in Chemical Biology and Pharmaceutical Research

Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804735-35-0) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the iodine atom at the 3-position further enhances its reactivity, making it a valuable building block for cross-coupling reactions in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate as a precursor for the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that the compound's nitro group could be selectively reduced to an amine, which was subsequently used to construct a series of pyrido[3,4-d]pyrimidine derivatives. These derivatives exhibited potent inhibitory activity against EGFR and HER2 kinases, with IC50 values in the low nanomolar range. The trifluoromethoxy group was found to significantly enhance the compounds' metabolic stability, addressing a common challenge in kinase inhibitor development.

Another significant application of this compound was reported in a 2024 ACS Infectious Diseases publication, where it served as a key intermediate in the synthesis of next-generation quinolone antibiotics. The researchers utilized the iodine moiety for palladium-catalyzed cross-coupling reactions to introduce various heterocyclic systems at the 3-position. The resulting compounds showed broad-spectrum activity against drug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). Molecular docking studies revealed that the trifluoromethoxy group played a crucial role in binding to the DNA gyrase target, providing insights for further structural optimization.

The synthetic utility of Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate has also been demonstrated in materials science applications. A recent study in Advanced Functional Materials (2024) reported its use as a building block for organic semiconductors. The electron-withdrawing nature of the nitro and trifluoromethoxy groups contributed to the materials' n-type semiconductor characteristics, with promising applications in organic thin-film transistors. This multidisciplinary application underscores the compound's versatility beyond pharmaceutical applications.

From a synthetic chemistry perspective, several methodological advances have been reported for the efficient preparation and derivatization of this compound. A 2023 Organic Process Research & Development paper described a scalable, continuous-flow synthesis route that improved the yield of Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate to 78% while reducing hazardous waste generation. The development of such sustainable synthetic protocols is particularly important given the growing demand for this intermediate in both academic and industrial settings.

Looking forward, the unique structural features of Ethyl 3-iodo-2-nitro-4-(trifluoromethoxy)pyridine-5-carboxylate continue to inspire innovative applications across chemical biology and drug discovery. Ongoing research is exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and as a fluorinated building block for PET tracer development. The compound's commercial availability (currently offered by several specialty chemical suppliers) and well-characterized reactivity profile suggest that its applications will continue to expand in the coming years.